1,5-Naphthyridine-2,6-dicarboxylic acid

• Molecular Formula: C10H6N2O4
• Molecular Weight: 218.17 g/mol
• IUPAC Name: 1,5-naphthyridine-2,6-dicarboxylic acid
• InChI: InChI=1S/C10H6N2O4/c13-9(14)7-3-1-5-6(12-7)2-4-8(11-5)10(15)16/h1-4H,(H,13,14)(H,15,16)
• InChI Key: IGQHFVPBWKJZGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1N=C(C=C2)C(=O)O)C(=O)O

Description

1,5-Naphthyridine-2,6-dicarboxylic acid is a bicyclic aromatic compound featuring a naphthyridine core (two fused pyridine-like rings) with carboxylic acid groups at the 2- and 6-positions. The dicarboxylic acid groups enhance its ability to form metal complexes, which may be relevant in catalysis or biomolecular interactions.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 1,5-naphthyridine-2,6-dicarboxylic acid and related dicarboxylic acids:

Compound	Molecular Formula	Molecular Weight (g/mol)	Ring System	Functional Groups	Key Properties/Applications
1,5-Naphthyridine-2,6-dicarboxylic acid	C₁₀H₆N₂O₄	234.17	Bicyclic aromatic	Two -COOH groups	Chelation, hypothetical drug design
Pyridine-2,6-dicarboxylic acid	C₇H₅NO₄	167.12	Monocyclic aromatic	Two -COOH groups	Biodegradable; microbial degradation
4-Nitropyridine-2,6-dicarboxylic acid	C₇H₄N₂O₆	212.12	Monocyclic aromatic	-NO₂, two -COOH groups	Laboratory synthesis; acute toxicity (H302, H315)
2-Pyrone-4,6-dicarboxylic acid (PDC)	C₇H₄O₆	184.10	Pyrone (cyclic ester)	Two -COOH groups	Lignin valorization; bioproduct precursor
2-Hydroxytetrahydropyran-2,6-dicarboxylic acid	C₇H₁₀O₆	190.15	Cyclic ether	-OH, two -COOH groups	Enzyme inhibition (Ki = 58 nM)

Key Research Findings

Biodegradability and Environmental Impact

• Pyridine-2,6-dicarboxylic acid is metabolized by Azotobacter species, highlighting its biodegradability in environmental systems . In contrast, 4-nitropyridine-2,6-dicarboxylic acid exhibits higher environmental risks due to its nitro group, which correlates with acute oral toxicity (Category 4) and skin irritation .
• No degradability or toxicity data are available for 1,5-naphthyridine-2,6-dicarboxylic acid, suggesting a critical research gap .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1,5-naphthyridine-2,6-dicarboxylic acid, and how can reaction conditions be tailored to improve yield?

• Methodological Answer : Synthesis typically involves catalytic oxidation or functionalization of naphthyridine precursors. For example:

• Oxidative methods : Use metal catalysts (e.g., Mn or Ru) under controlled temperatures (80–120°C) to oxidize methyl or hydroxymethyl substituents on the naphthyridine ring to carboxylic acids .
• Hydrolysis of nitriles : Acidic or basic hydrolysis of 2,6-cyano-substituted naphthyridines, requiring precise pH control to avoid decomposition .
• Table 1 : Comparison of synthetic routes:

Method	Catalyst/Temp	Yield (%)	Purity (%)
Catalytic oxidation	Mn(OAc)₂, 100°C	65–75	>95
Nitrile hydrolysis	H₂SO₄ (conc.), 60°C	50–60	85–90

Q. How can spectroscopic techniques (e.g., NMR, IR) resolve ambiguities in the structural characterization of 1,5-naphthyridine-2,6-dicarboxylic acid?

• Methodological Answer :

• ¹H/¹³C NMR : The carboxylic protons (δ ~12–14 ppm in DMSO-d₆) and aromatic protons (δ ~8–9 ppm) distinguish substitution patterns. Coupling constants in the naphthyridine core confirm regiochemistry .
• IR Spectroscopy : Strong O–H stretches (2500–3000 cm⁻¹) and C=O stretches (1680–1720 cm⁻¹) differentiate protonated vs. deprotonated forms .
• Contradictions : Discrepancies in melting points or solubility data may arise from polymorphic forms or hydration states, requiring TGA-DSC analysis .

Q. What are the key reactivity patterns of 1,5-naphthyridine-2,6-dicarboxylic acid under acidic or basic conditions?

• Methodological Answer :

• Acidic conditions : Carboxylic groups remain protonated, enabling esterification (e.g., with SOCl₂/MeOH) to form diesters, useful for derivatization .
• Basic conditions : Deprotonation forms a dianion, facilitating coordination to metal ions (e.g., Cu²⁺, Fe³⁺) for MOF synthesis .
• Caution : Prolonged heating in strong acids may decarboxylate the compound, producing CO₂ and naphthyridine byproducts .

Advanced Research Questions

Q. How can metal complexes of 1,5-naphthyridine-2,6-dicarboxylic acid be designed for catalytic applications, and what spectroscopic tools validate their structures?

• Methodological Answer :

• Coordination chemistry : The dicarboxylate moiety acts as a tridentate ligand, binding via two carboxylate oxygens and one pyridine nitrogen. Lanthanide complexes (e.g., Eu³⁺, Tb³⁺) exhibit luminescence, analyzed via time-resolved spectroscopy .
• Validation : X-ray crystallography confirms geometry (e.g., octahedral vs. square planar). For example, bond lengths <2.0 Å for Eu–O indicate strong chelation .
• Catalytic applications : Pd complexes catalyze cross-coupling reactions (e.g., Suzuki-Miyaura), requiring inert atmosphere handling .

Q. How can contradictions in reported solubility or stability data for 1,5-naphthyridine-2,6-dicarboxylic acid be resolved experimentally?

• Methodological Answer :

• Solubility studies : Use UV-Vis spectroscopy to quantify solubility in DMSO, MeOH, and H₂O. For example, higher solubility in polar aprotic solvents (e.g., DMSO) suggests H-bonding limitations in water .
• Stability tests : Accelerated degradation studies (40–60°C, 75% RH) with HPLC monitoring identify decomposition pathways (e.g., decarboxylation) .
• Table 2 : Stability under varying conditions:

Condition	Half-life (days)	Major Degradant
pH 2, 25°C	7	Monocarboxylic acid
pH 7, 40°C	30	None detected

Q. What computational approaches predict the electronic properties of 1,5-naphthyridine-2,6-dicarboxylic acid for optoelectronic applications?

• Methodological Answer :

• DFT calculations : Optimize geometry at the B3LYP/6-31G* level to compute HOMO-LUMO gaps (~4.5 eV), indicating potential as a semiconductor .
• TD-DFT : Simulate UV-Vis spectra to match experimental λmax values (e.g., 320 nm in MeOH), validating π→π* transitions .
• Charge-transfer analysis : Natural Bond Orbital (NBO) analysis identifies electron-withdrawing effects of carboxyl groups, critical for designing conductive polymers .